1-Methoxy-2-(prop-2-yn-1-yloxy)benzene
Overview
Description
“1-Methoxy-2-(prop-2-yn-1-yloxy)benzene” is a chemical compound with the empirical formula C10H10O2 . It has a molecular weight of 162.19 . The IUPAC name for this compound is 1-methoxy-2-(2-propynyloxy)benzene .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H10O2/c1-3-8-12-10-7-5-4-6-9 (10)11-2/h1,4-7H,8H2,2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the search results.Scientific Research Applications
Synthesis and Biological Evaluation
1-Methoxy-2-(prop-2-yn-1-yloxy)benzene derivatives have been synthesized and evaluated for biological activities. In a study by Taia et al. (2020), new heterocyclic systems derived from eugenol were synthesized. These compounds, related to this compound, demonstrated significant cytotoxicity against various cancer cell lines, indicating potential in cancer research and therapy (Taia et al., 2020).
Crystallographic Studies
The crystal structure of compounds containing this compound has been extensively studied. Zhang et al. (2010) reported on the crystal structure of a compound with this moiety, revealing insights into its molecular arrangement and intermolecular interactions (Zhang et al., 2010).
Antibacterial Activity
Compounds synthesized from this compound have shown promising antibacterial properties. Ramesh et al. (2014) synthesized novel methylenebis chalcones using this compound and tested them for their antibacterial activity, highlighting its potential in developing new antimicrobial agents (Ramesh et al., 2014).
Applications in Organic Chemistry
This compound is also significant in various organic syntheses. Jan et al. (2013) described the synthesis of 3-(Prop-2-yn-1-yloxy)phthalonitrile, demonstrating the versatility of this compound in organic chemistry (Jan et al., 2013).
Safety and Hazards
This compound is classified under GHS05 and GHS07 hazard pictograms, indicating that it may cause skin irritation, serious eye damage, and may cause respiratory irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Mode of Action
It’s known that compounds of this type can participate in various chemical reactions, such as free radical bromination and nucleophilic substitution .
Result of Action
Some related compounds have shown antimicrobial, antitumor, anti HIV, DNA scavenging inhibitors, anti proliferating, anti obesity and central nervous system activities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-Methoxy-2-(prop-2-yn-1-yloxy)benzene . These factors include temperature, pH, presence of other chemicals, and biological factors such as the presence of enzymes or other proteins.
properties
IUPAC Name |
1-methoxy-2-prop-2-ynoxybenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10O2/c1-3-8-12-10-7-5-4-6-9(10)11-2/h1,4-7H,8H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULDZDSQQHOLKDH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC#C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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